Benzyl 2-acetamido-3-O-acetyl-6-O-benzyl-2-deoxy-alpha-D-glucopyranoside
Overview
Description
Benzyl 2-acetamido-3-O-acetyl-6-O-benzyl-2-deoxy-alpha-D-glucopyranoside is a glycosylation inhibitor with the following synonyms: Benzyl-α-GalNAc, α-D-GalNAc-1→OCH2Ph, Benzyl N-acetyl-α-D-galactosaminide, GalNAc α-O-benzyl, and GalNAc-O-bn. Its empirical formula is C15H21NO6, and it has a molecular weight of 311.33 (anhydrous basis) . This compound plays a crucial role in glycosylation processes.
Molecular Structure Analysis
The molecular structure of this compound comprises a glucopyranose ring with benzyl and acetamido substituents. The benzyl groups protect the hydroxyls, and the acetamido group is attached to the nitrogen. The O-acetyl and O-benzylidene groups are also present . The precise arrangement of these functional groups determines its biological activity.
Chemical Reactions Analysis
As an O-glycosylation inhibitor, this compound interferes with glycosyltransferase enzymes, preventing the incorporation of glucosamine into O-glycans. Additionally, it suppresses mucin biosynthesis and inhibits MUC1 expression in breast cancer cell lines . The compound likely participates in glycosylation reactions and may interact with other biomolecules.
Physical and Chemical Properties Analysis
Scientific Research Applications
Synthesis and Chemical Properties
- Benzyl 2-acetamido-3-O-acetyl-6-O-benzyl-2-deoxy-alpha-D-glucopyranoside is involved in the synthesis of various complex carbohydrates and glycosides. For instance, it has been used in the synthesis of N-acetyl-3-O-methyllactosamine, a disaccharide derivative, through a series of chemical reactions including deacetalation, benzoylation, and glycosylation (Matta, Vig, & Abbas, 1984).
- This compound plays a crucial role in the preparation of glycosides and oligosaccharides, which are significant in studying the structure and function of carbohydrates in biological systems (Shaban & Jeanloz, 1971).
Applications in Biochemical Studies
- It serves as a model compound for the study of selective cleavage of glycosidic linkages in polysaccharides containing 2-amino-2-deoxyhexose residues. This is vital for understanding the biochemical behavior of carbohydrates in various biological contexts (Dmitrieve, Knirel, & Kochetkov, 1973).
- The compound is used in the synthesis of disaccharide repeating-units of peptidoglycan, indicating its importance in studying bacterial cell walls and their biochemical properties (Kantoci, Keglević, & Derome, 1987).
Role in Advanced Glycosylation Studies
- It is instrumental in the synthesis of complex oligosaccharides relevant to bacterial cell-wall, human milk, and blood-group substances. This highlights its role in advanced glycosylation studies, which are crucial in medical research and the development of therapeutic agents (Durette & Meitzner, 1981).
Development of Synthetic Routes
- The compound aids in the development of synthetic routes for carbohydrates that mimic natural structures, such as the Lewis b blood-group antigenic determinant. This is essential for immunological studies and vaccine development (Rana, Vig, & Matta, 1982).
Mechanism of Action
Target of Action
The primary target of Benzyl 2-acetamido-3-O-acetyl-6-O-benzyl-2-deoxy-alpha-D-glucopyranoside, also known as [(2S,3R,4R,5S,6R)-3-acetamido-5-hydroxy-2-phenylmethoxy-6-(phenylmethoxymethyl)oxan-4-yl] acetate, is the glycosyltransferase enzyme . This enzyme plays a crucial role in the incorporation of glucosamine into O-glycans, a process that is essential for the biosynthesis of mucin .
Mode of Action
This compound acts as an inhibitor of glycosyltransferase . It prevents the enzyme from incorporating glucosamine into O-glycans . This inhibition disrupts the normal function of the enzyme, leading to changes in the biosynthesis of mucin .
Biochemical Pathways
The inhibition of glycosyltransferase affects the O-glycosylation pathway . This pathway is responsible for the addition of sugar molecules to proteins, a process that is crucial for the function of many proteins. The disruption of this pathway can lead to changes in the structure and function of these proteins .
Pharmacokinetics
Its solubility in methanol suggests that it may be well-absorbed in the body
Result of Action
The inhibition of glycosyltransferase by this compound leads to the suppression of mucin biosynthesis . This can result in the inhibition of MUC1 expression in certain cancer cell lines, such as the breast cancer cell line MDF-7 . This suggests that the compound may have potential therapeutic applications in the treatment of certain types of cancer .
Action Environment
For instance, the compound is stored at -20°C to maintain its stability .
Properties
IUPAC Name |
[(2S,3R,4R,5S,6R)-3-acetamido-5-hydroxy-2-phenylmethoxy-6-(phenylmethoxymethyl)oxan-4-yl] acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29NO7/c1-16(26)25-21-23(31-17(2)27)22(28)20(15-29-13-18-9-5-3-6-10-18)32-24(21)30-14-19-11-7-4-8-12-19/h3-12,20-24,28H,13-15H2,1-2H3,(H,25,26)/t20-,21-,22-,23-,24+/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXWJKHLDBYORCA-RMRNXIRCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1C(C(C(OC1OCC2=CC=CC=C2)COCC3=CC=CC=C3)O)OC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@@H]1OCC2=CC=CC=C2)COCC3=CC=CC=C3)O)OC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29NO7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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